RLLFT-NH2 RLLFT-NH2 Reversed amino acid sequence control peptide for TFLLR-NH2 , a PAR1 selective agonist that significantly increases nociceptive threshold.
Brand Name: Vulcanchem
CAS No.: 447408-68-6
VCID: VC0013275
InChI: InChI=1S/C31H53N9O6/c1-17(2)14-22(37-27(43)21(32)12-9-13-36-31(34)35)28(44)38-23(15-18(3)4)29(45)39-24(16-20-10-7-6-8-11-20)30(46)40-25(19(5)41)26(33)42/h6-8,10-11,17-19,21-25,41H,9,12-16,32H2,1-5H3,(H2,33,42)(H,37,43)(H,38,44)(H,39,45)(H,40,46)(H4,34,35,36)/t19-,21+,22+,23+,24+,25+/m1/s1
SMILES: CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C(C)O)C(=O)N)NC(=O)C(CCCN=C(N)N)N
Molecular Formula: C31H53N9O6
Molecular Weight: 647.822

RLLFT-NH2

CAS No.: 447408-68-6

Peptides

VCID: VC0013275

Molecular Formula: C31H53N9O6

Molecular Weight: 647.822

RLLFT-NH2 - 447408-68-6

CAS No. 447408-68-6
Product Name RLLFT-NH2
Molecular Formula C31H53N9O6
Molecular Weight 647.822
IUPAC Name (2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-N-[(2S)-1-[[(2S)-1-[[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-4-methylpentanamide
Standard InChI InChI=1S/C31H53N9O6/c1-17(2)14-22(37-27(43)21(32)12-9-13-36-31(34)35)28(44)38-23(15-18(3)4)29(45)39-24(16-20-10-7-6-8-11-20)30(46)40-25(19(5)41)26(33)42/h6-8,10-11,17-19,21-25,41H,9,12-16,32H2,1-5H3,(H2,33,42)(H,37,43)(H,38,44)(H,39,45)(H,40,46)(H4,34,35,36)/t19-,21+,22+,23+,24+,25+/m1/s1
Standard InChIKey ILPOBMZRIPLMBB-GFGQVAFXSA-N
SMILES CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C(C)O)C(=O)N)NC(=O)C(CCCN=C(N)N)N
Description Reversed amino acid sequence control peptide for TFLLR-NH2 , a PAR1 selective agonist that significantly increases nociceptive threshold.
PubChem Compound 56972203
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator